Cas no 252943-29-6 (2,6,10-Cycloundecatrien-1-ol, 2,6,9,9-tetramethyl-, (2E,6E,10E)-)

2,6,10-Cycloundecatrien-1-ol, 2,6,9,9-tetramethyl-, (2E,6E,10E)- structure

252943-29-6 structure

Product Name:2,6,10-Cycloundecatrien-1-ol, 2,6,9,9-tetramethyl-, (2E,6E,10E)-

CAS No:252943-29-6

Molecular Formula:C₁₅H₂₄O

Molecular Weight:220.35046

CID:1424893

PubChem ID:71357831

2,6,10-Cycloundecatrien-1-ol, 2,6,9,9-tetramethyl-, (2E,6E,10E)- Properties

Names and Identifiers

- 2,6,10-Cycloundecatrien-1-ol, 2,6,9,9-tetramethyl-, (2E,6E,10E)-
- 2,6,9,9-tetramethylcycloundeca-2,6,10-trien-1-ol
- DTXSID30781875
- 252943-29-6
- InChIKey： NLCQRJBYGGWZRQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H24O/c1-12-6-5-7-13(2)14(16)9-11-15(3,4)10-8-12/h7-9,11,14,16H,5-6,10H2,1-4H3
- SMILES： CC1=CCC(C=CC(C(=CCC1)C)O)(C)C

Computed Properties

Exact Mass: 220.18282
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 220.182715385g/mol
Heavy Atom Count: 16
Complexity: 318
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

2,6,10-Cycloundecatrien-1-ol, 2,6,9,9-tetramethyl-, (2E,6E,10E)- Related Literature

1. Melamine–graphene epoxy nanocomposite based die attach films for advanced 3D semiconductor packaging applications†

Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
2. Back cover

Phys. Chem. Chem. Phys., 2009,11, 4419-4420
3. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
4. Nb and Zr modified MWW zeolites – characterisation and catalytic activity

Anna Wojtaszek-Gurdak,Maria Ziolek RSC Adv., 2015,5, 22326-22333
5. Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†

Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402
6. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
7. Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†

Won-Young Cha,Tomoki Yoneda,Sangsu Lee,Jong Min Lim,Atsuhiro Osuka,Dongho Kim Chem. Commun., 2014,50, 548-550
8. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
9. Identification of bioactive compounds in Lactobacillus paracasei subsp. paracasei NTU 101-fermented reconstituted skimmed milk and their anti-cancer effect in combination with 5-fluorouracil on colorectal cancer cells

Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
10. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834

Related Categories

Natural Products and Extracts Plant Extracts Plant based Athamanta vayredana

252943-29-6 (2,6,10-Cycloundecatrien-1-ol, 2,6,9,9-tetramethyl-, (2E,6E,10E)-) Related Products

Recommended suppliers

Hebei Ganmiao New material Technology Co., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbganmiao.com/

Jincang Pharmaceutical (Shanghai) Co., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Xinsi New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Tanke Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk